2-[[3-[3-(Homoveratrylamino)-3-keto-propyl]-4-keto-quinazolin-2-yl]thio]acetic acid ethyl ester

• IUPAC Name: ethyl 2-[3-[3-[2-(3,4-dimethoxyphenyl)ethylamino]-3-oxopropyl]-4-oxoquinazolin-2-yl]sulfanylacetate
• InChI: InChI=1S/C25H29N3O6S/c1-4-34-23(30)16-35-25-27-19-8-6-5-7-18(19)24(31)28(25)14-12-22(29)26-13-11-17-9-10-20(32-2)21(15-17)33-3/h5-10,15H,4,11-14,16H2,1-3H3,(H,26,29)
• InChI Key: IDYZFIZNCBALNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=CC=CC=C2C(=O)N1CCC(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C25H29N3O6S
• Molecular Weight: 499.6 g/mol

Description

2-[[3-[3-(Homoveratrylamino)-3-keto-propyl]-4-keto-quinazolin-2-yl]thio]acetic acid ethyl ester is a useful research compound. Its molecular formula is C25H29N3O6S and its molecular weight is 499.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Bonanomi and Palazzo (1977) discussed the synthesis of various ethyl esters, including compounds structurally related to the specified chemical, exploring their formation mechanisms and characterizing them through I.R. and N.M.R. spectra. This research highlights the chemical synthesis aspects of similar compounds (Bonanomi & Palazzo, 1977).

Antihistaminic Evaluation

• Rao and Reddy (1993) synthesized a series of esters, including those structurally akin to the specified compound, to evaluate their H1-antihistaminic potencies. This study demonstrates the potential medical applications of such compounds in treating allergies (Rao & Reddy, 1993).

Antiviral Activity

• Luo et al. (2012) described the synthesis of (quinazolin-4-ylamino) methylphosphonates, which are structurally related to the compound , and evaluated their anti-Tobacco mosaic virus activity. This suggests potential applications in virology and plant pathology (Luo et al., 2012).

Development of Novel Bioactive Compounds

• Research by Fathalla and Pazdera (2018) involved the synthesis of quinazoline thiourea derivatives, similar to the chemical in focus, indicating its utility in the development of new bioactive substances (Fathalla & Pazdera, 2018).

Synthesis of Pyrazol-5(4H)-ones

• Venkat Ragavan, Vijayakumar, and Suchetha Kumari (2009) conducted synthesis of alpha-oxy/thio substituted-beta-keto esters, closely related to the queried compound, exploring their antibacterial and antifungal activities, thus indicating its use in developing antimicrobial agents (Venkat Ragavan et al., 2009).